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Compound of Interest

Compound Name: Stilbazo

Cat. No.: B1143335

This technical guide provides a comprehensive overview of the chemical and physical
properties of Stilbazo, with a focus on its molecular structure and weight. It is intended for
researchers, scientists, and professionals in the field of drug development and analytical
chemistry. This document details the fundamental characteristics of Stilbazo, outlines a
general synthetic approach, describes a key analytical application, and explores the biological
activities of structurally related compounds to provide context for potential research
applications.

Core Compound Properties

Stilbazo, systematically named Stilbene-4,4'-bis[(1-az0)-3,4-dihydroxybenzene]-2,2'-disulfonic
acid diammonium salt, is a complex organic molecule utilized primarily as a spectrophotometric
reagent.[1][2][3][4][5][6][7] Its key quantitative properties are summarized in the table below.
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Property Value Reference
Molecular Formula C26H26N6010S2 [1]
Molecular Weight 646.65 g/mol [1]
CAS Number 1571-36-4 [1]

Red to dark blue to black
Appearance [1]

powder
Maximum Absorption 413 nm (in pH 5.0 buffer 6]
Wavelength (Amax) solution)

Chemical Structure

The structure of Stilbazo is characterized by a central stilbene backbone (a diarylethene) with
two sulfonic acid groups. Attached to this core are two azo-linked dihydroxyphenyl groups. The
presence of multiple auxochromic and chromophoric groups contributes to its strong color and
its utility in spectrophotometry.
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Diazotization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3. The stilbene disulfonic acid DIDS stimulates the production of TNF-alpha in human
lymphocytes [dadun.unav.edu]

e 4. 4,4'-diisothiocyano-2 ,2'-stilbenedisulfonate protects cultured cerebellar granule neurons
from death - PubMed [pubmed.ncbi.nim.nih.gov]

e 5. 4,4-Diisothiocyanostilbene-2,2'-disulfonic Acid (DIDS) Ameliorates Ischemia-Hypoxia-
Induced White Matter Damage in Neonatal Rats through Inhibition of the Voltage-Gated
Chloride Channel CIC-2 - PubMed [pubmed.ncbi.nim.nih.gov]

e 6. Stilbazo | 1571-36-4 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
e 7. Stilbazo | 1571-36-4 | TCI Deutschland GmbH [tcichemicals.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to Stilbazo: Structure,
Properties, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1143335#stilbazo-structure-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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